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Abstract
Strontium diricinoleate, a salt formed from the divalent cation strontium and the unsaturated

hydroxy fatty acid ricinoleic acid, represents a novel compound with significant potential in

various therapeutic and industrial applications. While dedicated research on this specific

molecule is nascent, this whitepaper provides a comprehensive overview of its foundational

science. By examining the well-documented properties of its constituent parts—strontium and

ricinoleic acid—we can project the physicochemical characteristics, biological activities, and

potential applications of strontium diricinoleate. This document outlines a proposed synthesis

protocol, summarizes key quantitative data, and presents hypothetical mechanisms of action to

guide future research and development.

Introduction: The Scientific Rationale
The convergence of strontium's biological activity with the unique properties of ricinoleic acid

provides a strong rationale for the investigation of strontium diricinoleate. Strontium, an

alkaline earth metal, is known to mimic calcium in biological systems and has been studied for

its effects on bone metabolism and its ability to reduce skin irritation.[1][2][3] Ricinoleic acid,

which constitutes about 90% of the fatty acids in castor oil, is a monounsaturated, 18-carbon

fatty acid with a hydroxyl group on the 12th carbon.[4][5] This structure imparts surfactant

properties and is associated with anti-inflammatory effects.[6][7] The combination of these two

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15176774?utm_src=pdf-interest
https://www.benchchem.com/product/b15176774?utm_src=pdf-body
https://www.benchchem.com/product/b15176774?utm_src=pdf-body
https://www.benchchem.com/product/b15176774?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK602022/
https://www.health.state.mn.us/communities/environment/risk/docs/guidance/gw/strontiumsumm.pdf
https://wwwn.cdc.gov/TSP/ToxFAQs/ToxFAQsDetails.aspx?faqid=655&toxid=120
https://en.wikipedia.org/wiki/Ricinoleic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Ricinoleic-Acid
https://www.medchemexpress.com/ricinoleic-acid.html
https://pubmed.ncbi.nlm.nih.gov/35661063/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


moieties in strontium diricinoleate suggests potential for novel applications in dermatology,

bone tissue engineering, and as a specialty chemical.

Physicochemical Properties
While experimental data for strontium diricinoleate is not widely available, its fundamental

properties can be inferred from its chemical structure and the known characteristics of its

parent compounds.

Key Identifiers
Property Value Source

CAS Number 74563-70-5 [8]

Molecular Formula C₃₆H₆₆O₆Sr [8]

Molecular Weight 682.50 g/mol [8]

Predicted Physicochemical Properties
The following table summarizes the known properties of ricinoleic acid and strontium, and the

predicted properties of strontium diricinoleate.
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Property Ricinoleic Acid Strontium (as Sr²⁺)
Strontium
Diricinoleate
(Predicted)

Appearance
Yellowish viscous

liquid
- Waxy or soapy solid

Melting Point 5.5 °C -

Higher than ricinoleic

acid, likely a soft solid

at room temperature

Boiling Point 245 °C -
Decomposes at high

temperatures

Solubility in Water 3460 mg/L (at 25 °C) High for simple salts
Low, likely forming

micelles

Density 0.940 g/cm³ - Greater than 1 g/cm³

Synthesis of Strontium Diricinoleate: Experimental
Protocol
The synthesis of strontium salts of carboxylic acids can be achieved through several

established methods.[9] A common and straightforward approach is the reaction of a soluble

strontium salt with the sodium salt of the fatty acid, or the direct neutralization of the fatty acid

with a strontium base.

Proposed Synthesis Method: Precipitation Reaction
This protocol is based on the general method for producing strontium salts of organic acids via

a precipitation reaction.[9]

Materials:

Ricinoleic Acid (≥99% purity)

Sodium Hydroxide (NaOH)

Strontium Chloride Hexahydrate (SrCl₂·6H₂O)
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Ethanol

Deionized Water

Magnetic Stirrer and Hotplate

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

Preparation of Sodium Ricinoleate:

Dissolve a specific molar quantity of ricinoleic acid in ethanol.

In a separate container, dissolve an equimolar amount of sodium hydroxide in deionized

water.

Slowly add the sodium hydroxide solution to the ricinoleic acid solution while stirring

continuously. The reaction is exothermic.

Continue stirring for 1-2 hours at room temperature to ensure complete saponification,

forming sodium ricinoleate.

Precipitation of Strontium Diricinoleate:

Prepare an aqueous solution of strontium chloride hexahydrate. The molar amount of

strontium chloride should be half that of the initial ricinoleic acid to achieve a 2:1

stoichiometric ratio of ricinoleate to strontium.

Slowly add the strontium chloride solution to the sodium ricinoleate solution with vigorous

stirring.

A white precipitate of strontium diricinoleate will form immediately.

Continue stirring for an additional 2-3 hours to ensure complete precipitation.
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Isolation and Purification:

Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the collected solid with deionized water to remove sodium chloride and any

unreacted starting materials. Repeat the washing step 2-3 times.

Further wash the product with a small amount of cold ethanol to remove any residual

water and unreacted ricinoleic acid.

Dry the purified strontium diricinoleate in a vacuum oven at a low temperature (e.g., 40-

50°C) to prevent decomposition.

Synthesis Workflow Diagram
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Figure 1. Proposed Synthesis Workflow for Strontium Diricinoleate

Step 1: Saponification

Step 2: Precipitation

Step 3: Isolation and Purification

Ricinoleic Acid in Ethanol

Mixing and Stirring

Sodium Hydroxide Solution

Sodium Ricinoleate Solution

Vigorous Stirring

Strontium Chloride Solution

Strontium Diricinoleate (solid) in NaCl Solution

Vacuum Filtration

Washing with DI Water and Ethanol

Vacuum Drying

Pure Strontium Diricinoleate

Click to download full resolution via product page

Figure 1. Proposed Synthesis Workflow for Strontium Diricinoleate
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Potential Biological Activity and Mechanisms of
Action
The biological effects of strontium diricinoleate are yet to be determined experimentally.

However, based on the known pharmacology of strontium and ricinoleic acid, we can propose

several potential areas of activity.

Dermatological Applications: Reduction of Skin Irritation
Strontium salts have been shown to reduce sensory irritation, such as stinging, burning, and

itching, when applied topically.[10] Ricinoleic acid exhibits anti-inflammatory properties.[6]

Therefore, strontium diricinoleate is a promising candidate for use in formulations designed

to soothe sensitive or irritated skin.

Hypothetical Signaling Pathway: The mechanism may involve a dual action: strontium ions

could modulate nerve responses, while ricinoleic acid could downregulate inflammatory

pathways.
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Figure 2. Hypothetical Mechanism for Skin Irritation Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HEALTH EFFECTS - Toxicological Profile for Strontium - NCBI Bookshelf
[ncbi.nlm.nih.gov]

2. health.state.mn.us [health.state.mn.us]

3. Strontium | ToxFAQs™ | ATSDR [wwwn.cdc.gov]

4. Ricinoleic acid - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15176774?utm_src=pdf-body-img
https://www.benchchem.com/product/b15176774?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK602022/
https://www.ncbi.nlm.nih.gov/books/NBK602022/
https://www.health.state.mn.us/communities/environment/risk/docs/guidance/gw/strontiumsumm.pdf
https://wwwn.cdc.gov/TSP/ToxFAQs/ToxFAQsDetails.aspx?faqid=655&toxid=120
https://en.wikipedia.org/wiki/Ricinoleic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Ricinoleic Acid | C18H34O3 | CID 643684 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. medchemexpress.com [medchemexpress.com]

7. Preparation of Ricinoleic Acid from Castor Oil:A Review - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. BOC Sciences (Page 395) @ ChemBuyersGuide.com, Inc. [chembuyersguide.com]

9. US20090137678A1 - High yield synthesis methods for producing organic salts of
strontium - Google Patents [patents.google.com]

10. CA2258726A1 - Topical product formulations containing strontium for reducing skin
irritation - Google Patents [patents.google.com]

To cite this document: BenchChem. [Strontium Diricinoleate: A Comprehensive Technical
Review and Future Outlook]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176774#strontium-diricinoleate-fundamental-
research-and-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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